N-{[5-(methoxymethyl)-1H-pyrazol-3-yl]methyl}-4,6-dimethyl-2-pyrimidinamine

• IUPAC Name: N-[[3-(methoxymethyl)-1H-pyrazol-5-yl]methyl]-4,6-dimethylpyrimidin-2-amine
• InChI: InChI=1S/C12H17N5O/c1-8-4-9(2)15-12(14-8)13-6-10-5-11(7-18-3)17-16-10/h4-5H,6-7H2,1-3H3,(H,16,17)(H,13,14,15)
• InChI Key: XNTZYOSSDIRACL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NCC2=CC(=NN2)COC)C
• Molecular Formula: C12H17N5O
• Molecular Weight: 247.30 g/mol

Description

N-{[5-(methoxymethyl)-1H-pyrazol-3-yl]methyl}-4,6-dimethyl-2-pyrimidinamine, also known as compound 1, is a novel small molecule that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-{[5-(methoxymethyl)-1H-pyrazol-3-yl]methyl}-4,6-dimethyl-2-pyrimidinamine 1 is not fully understood, but it is believed to act by inhibiting specific enzymes and signaling pathways involved in inflammation and cancer progression. Compound 1 has been shown to inhibit the activity of certain kinases, which are enzymes that play a crucial role in cell signaling and proliferation. By inhibiting these enzymes, N-{[5-(methoxymethyl)-1H-pyrazol-3-yl]methyl}-4,6-dimethyl-2-pyrimidinamine 1 can prevent the growth and spread of cancer cells and reduce inflammation.
Biochemical and Physiological Effects
Compound 1 has been shown to have several biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that N-{[5-(methoxymethyl)-1H-pyrazol-3-yl]methyl}-4,6-dimethyl-2-pyrimidinamine 1 can inhibit the growth and proliferation of cancer cells and reduce the production of inflammatory cytokines. In vivo studies have shown that N-{[5-(methoxymethyl)-1H-pyrazol-3-yl]methyl}-4,6-dimethyl-2-pyrimidinamine 1 can reduce tumor growth and inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of N-{[5-(methoxymethyl)-1H-pyrazol-3-yl]methyl}-4,6-dimethyl-2-pyrimidinamine 1 is its high potency and selectivity, which makes it a valuable tool for studying specific signaling pathways and enzymes involved in cancer and inflammation. However, one of the limitations of N-{[5-(methoxymethyl)-1H-pyrazol-3-yl]methyl}-4,6-dimethyl-2-pyrimidinamine 1 is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on N-{[5-(methoxymethyl)-1H-pyrazol-3-yl]methyl}-4,6-dimethyl-2-pyrimidinamine 1. One area of interest is the development of new drug formulations and delivery methods that can improve its solubility and bioavailability. Another area of interest is the investigation of the potential synergistic effects of N-{[5-(methoxymethyl)-1H-pyrazol-3-yl]methyl}-4,6-dimethyl-2-pyrimidinamine 1 with other drugs or therapies. Additionally, further studies are needed to elucidate the exact mechanism of action of N-{[5-(methoxymethyl)-1H-pyrazol-3-yl]methyl}-4,6-dimethyl-2-pyrimidinamine 1 and its potential applications in other fields, such as neurodegenerative diseases and infectious diseases.
Conclusion
Compound 1 is a novel small molecule with promising therapeutic applications in various fields, including cancer research and inflammation. Its high potency and selectivity make it a valuable tool for studying specific signaling pathways and enzymes involved in these diseases. Further research is needed to fully understand the mechanism of action of N-{[5-(methoxymethyl)-1H-pyrazol-3-yl]methyl}-4,6-dimethyl-2-pyrimidinamine 1 and its potential applications in other fields.

Scientific Research Applications

Compound 1 has been investigated for its potential therapeutic applications in various fields, including cancer research, inflammation, and cardiovascular diseases. Several studies have shown that N-{[5-(methoxymethyl)-1H-pyrazol-3-yl]methyl}-4,6-dimethyl-2-pyrimidinamine 1 exhibits potent anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs.